Cas no 107617-13-0 (2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)-)
107617-13-0 structure
Product Name:2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)-
CAS No:107617-13-0
MF:C14H20O4
MW:252.306204795837
CID:1183583
Update Time:2024-08-02
2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)-
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- Inchi: 1S/C14H20O4/c1-3-4-5-6-7-8-11(15)13-12(16)9-10(2)18-14(13)17/h9,16H,3-8H2,1-2H3
- InChI Key: LKDILUBAHONBOL-UHFFFAOYSA-N
- SMILES: C1(=O)OC(C)=CC(O)=C1C(=O)CCCCCCC
Computed Properties
- Exact Mass: 252.1362
Experimental Properties
- Density: 1.137±0.06 g/cm3(Predicted)
- Melting Point: 70 °C
- Boiling Point: 381.6±42.0 °C(Predicted)
- PSA: 63.6
- pka: 5.27±0.50(Predicted)
2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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